Cas no 1975006-01-9 (1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine)

• Product Name: 1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine
• CAS No: 1975006-01-9
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• CID: 6414776
• PubChem ID: 102752090
• Update Time: 2025-06-13

1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1958649
• 1-[2-methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine
• 1975006-01-9
• 1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine

• Inchi： 1S/C14H18F3N/c1-10-9-11(14(15,16)17)5-6-12(10)13(18)7-3-2-4-8-13/h5-6,9H,2-4,7-8,18H2,1H3
• InChI Key： FHBSICCGAPFRIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1(CCCCC1)N)(F)F

Computed Properties

• Exact Mass: 257.13913406g/mol
• Monoisotopic Mass: 257.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine

Comprehensive Overview of 1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine (CAS No. 1975006-01-9)

1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine, with the CAS number 1975006-01-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclohexylamine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group and a methyl-substituted phenyl ring enhances its structural uniqueness, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. Additionally, its structural motifs align with trends in precision medicine and targeted drug delivery, addressing modern healthcare challenges such as neurodegenerative diseases and chronic pain management.

The synthesis of CAS 1975006-01-9 involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility in organic solvents and thermal stability, make it suitable for industrial-scale production. Environmental and safety assessments highlight its compatibility with green chemistry principles, a growing focus in the chemical industry to reduce hazardous waste.

From a commercial perspective, 1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine is listed in catalogs of leading chemical suppliers, often under categories like pharmaceutical intermediates or custom synthesis. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are frequently searched topics among procurement specialists. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure its purity, a critical parameter for end-users.

Emerging applications of this compound include its role in catalysis and material science, where its aromatic and aliphatic hybrid structure contributes to the design of advanced polymers. Discussions in scientific forums often link it to sustainable chemistry and circular economy initiatives, reflecting broader societal trends. For instance, its potential use in biodegradable materials aligns with global efforts to combat plastic pollution, a hot topic in environmental science.

In summary, 1-[2-Methyl-4-(trifluoromethyl)phenyl]cyclohexan-1-amine (CAS 1975006-01-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its relevance to drug discovery, material engineering, and sustainability ensures its continued prominence in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in personalized medicine and eco-friendly technologies, answering pressing questions in science and industry alike.